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Compound of Interest

Compound Name: 3-Amino-2,6-dimethylphenol

Cat. No.: B1266368

An In-depth Technical Guide to 3-Amino-2,6-dimethylphenol

Introduction

3-Amino-2,6-dimethylphenol, also known as 3-amino-2,6-xylenol, is an organic compound
with the chemical formula C8H11NO.[1][2] It is characterized by a phenol ring substituted with
an amino group and two methyl groups.[2] This compound serves as a valuable intermediate in
organic synthesis, particularly in the manufacturing of dyes and pharmaceuticals.[2][3] Its
functional groups—the hydroxyl (-OH) and amino (-NH2) groups—allow for a variety of
chemical modifications, making it a versatile building block in medicinal chemistry and materials
science.[2] This guide provides a comprehensive overview of its physical and chemical
properties, experimental protocols, and key applications for researchers, scientists, and drug
development professionals.

Physical and Chemical Properties

The fundamental physical and chemical properties of 3-Amino-2,6-dimethylphenol are
summarized below. The compound typically appears as a solid powder at room temperature.[2]

[4]
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Property Value Reference(s)
CAS Number 6994-64-5 [11[2][4]
Molecular Formula C8H11NO [1][2]
Molecular Weight 137.18 g/mol [1][5]

IUPAC Name 3-amino-2,6-dimethylphenol [1114]

2,6-Dimethyl-3-aminophenol,
Synonyms ) [2]
3-Amino-2,6-xylenol

Appearance Powder [4]
Melting Point 104-106 °C [4115]
Topological Polar Surface Area  46.3 A2 [1]

1S/C8H11NO/c1-5-3-4-
InChl 7(9)6(2)8(5)10/h3- [1][4]
4,10H,9H2,1-2H3

XSBKXUJEVYHSNO-
InChlKey [1114]
UHFFFAOYSA-N

Canonical SMILES CC1=C(C(=C(C=C1)N)C)O [1][5]

Experimental Protocols & Analysis

Detailed experimental protocols for the synthesis of 3-Amino-2,6-dimethylphenol are not
extensively published in public literature. However, a general approach involves the nitration of
2,6-dimethylphenol followed by reduction of the resulting nitrophenol. The characterization of
the final product relies on standard analytical techniques.

General Analytical Workflow

The identity and purity of 3-Amino-2,6-dimethylphenol are typically confirmed using a
combination of chromatographic and spectroscopic methods. A European Commission report
on the compound noted the use of LC/MS to identify an unknown peak in one batch,
demonstrating the application of this technique for purity assessment.[6]
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General Analytical Workflow for 3-Amino-2,6-dimethylphenol

Sample Preparation
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Caption: A typical workflow for the analytical characterization of 3-Amino-2,6-dimethylphenol.

Solubility Estimation Protocol

While specific solubility data is sparse, a report from the Scientific Committee on Consumer
Safety (SCCS) provided an estimation method.[6] The solubility in propylene glycol was
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estimated to be less than 12 g/L based on the dose levels and volumes used in toxicity studies
where the compound formed a suspension.[6]

Methodology:

* Prepare a series of concentrations of the test compound in the selected solvent (e.g.,
propylene glycol).

o Observe the formulations to determine if they are true solutions or suspensions at each
concentration.

e The highest concentration that forms a clear solution is recorded as the approximate
solubility.

e Inthe SCCS case, since the formulations used in toxicity studies were suspensions, the
solubility was determined to be lower than the lowest concentration used.[6]

Reactivity and Stability
3-Amino-2,6-dimethylphenol possesses two primary reactive sites: the phenolic hydroxyl

group and the aromatic amino group.

e Phenolic Reactivity: The hydroxyl group imparts acidic properties and allows for reactions
such as etherification and esterification. It also makes the ring susceptible to oxidation.

e Amino Group Reactivity: The amino group provides basicity and can form salts with acids.[2]
It is a nucleophile and can undergo reactions like acylation and alkylation.

o Oxidative Coupling: As a phenol, it is susceptible to oxidative coupling reactions, which is a
key principle in its use in hair dyes.

Information from the European Commission indicates that the stability of 3-amino-2,6-
dimethylphenol in typical hair dye formulations is a key parameter for safety assessment,
although specific data was not reported in the public dossier.[6]

Biological Activity and Applications
Use in Cosmetics
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3-Amino-2,6-dimethylphenol is used as an ingredient in oxidative hair dye formulations.[7][8]
In this application, it acts as a "coupler.” The hair dyeing process involves an oxidative reaction
where small precursor molecules (developers and couplers) diffuse into the hair shaft. In the
presence of an oxidizing agent like hydrogen peroxide, these precursors react to form larger,
colored molecules that become trapped within the hair, resulting in a permanent color.[7] The
Scientific Committee on Consumer Safety (SCCS) has opined that 3-amino-2,6-
dimethylphenol is safe for use in oxidative hair dye formulations at an on-head concentration
of up to 2.0%.[8]
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Oxidative Hair Dyeing Workflow

Formulation Components
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Caption: Role of 3-Amino-2,6-dimethylphenol as a coupler in oxidative hair dyeing.
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Potential Therapeutic Applications

While research on 3-Amino-2,6-dimethylphenol itself is limited, derivatives of closely related
aminophenols are being investigated for potent biological activities. A 2024 study highlighted
that derivatives of 2-amino-6-methyl-phenol demonstrated remarkable inhibition of RSL3-
induced ferroptosis, a form of regulated cell death driven by iron-dependent lipid peroxidation.
[9] These compounds were shown to effectively prevent the accumulation of lipid peroxides in
living cells and one derivative protected mice from kidney ischemia-reperfusion injury, a
condition where ferroptosis plays a critical role.[9] This suggests that the ortho-hydroxyl-amino
moiety present in compounds like 3-Amino-2,6-dimethylphenol could be a promising scaffold
for developing novel ferroptosis inhibitors.[9]

Proposed Anti-Ferroptotic Mechanism of Aminophenol Derivatives
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Caption: Potential mechanism of ferroptosis inhibition by related aminophenol derivatives.

Safety and Toxicology

3-Amino-2,6-dimethylphenol is classified as harmful if swallowed and may cause damage to
organs through prolonged or repeated exposure.[1] It is associated with hazard statements
H302, H312, H315, H319, H332, H335, and H373.[4] Standard precautionary measures, such
as wearing protective gloves, clothing, and eye protection, are recommended when handling
this chemical.[4] While the SCCS considers it safe for its specific use in hair dyes at defined
concentrations, a sensitization potential cannot be excluded.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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